3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(5-formylthiophen-3-yl)-2-methylbenzoic acid
• InChI: InChI=1S/C13H10O3S/c1-8-11(3-2-4-12(8)13(15)16)9-5-10(6-14)17-7-9/h2-7H,1H3,(H,15,16)
• InChI Key: AVUQLSFRMIUHPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CSC(=C2)C=O
• Molecular Formula: C13H10O3S
• DSSTOX Substance ID: DTXSID90689464
• Molecular Weight: 246.28 g/mol
• CAS RN: 1261970-67-5

Description

3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid (3F2MBA) is an organic compound with the molecular formula C9H7O2S. It is a white solid with a melting point of 78-80 °C and a boiling point of 156-159 °C. 3F2MBA is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has been widely studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% is not fully understood. However, it is believed that 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% acts as an inhibitor of certain enzymes. In particular, it has been shown to inhibit the enzymes cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LO). These enzymes are involved in the production of pro-inflammatory mediators, and inhibition of these enzymes can lead to a decrease in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% have not been fully elucidated. However, it has been shown to inhibit the enzymes cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LO). Inhibition of these enzymes can lead to a decrease in inflammation, which can be beneficial in the treatment of various diseases. Additionally, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% has been shown to possess antioxidant activity, which can be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% in lab experiments is its high purity (95%). This ensures that the compound is of a high quality and is suitable for use in experiments. Additionally, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% is relatively easy to synthesize, which makes it a convenient choice for laboratory experiments.
However, there are some limitations to using 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% in lab experiments. For example, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% is a relatively unstable compound and can degrade over time. Additionally, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% is a relatively expensive compound, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95%. For example, further research could be conducted to elucidate the mechanism of action of 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% and to identify other potential applications of the compound. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95%. Finally, further research could be conducted to identify other compounds that are similar to 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% in terms of structure and function.

Synthesis Methods

3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% can be synthesized from 4-formylthiophenol and 2-methylbenzoic acid in the presence of an acid catalyst. In the reaction, 4-formylthiophenol is heated in a mixture of 2-methylbenzoic acid and an acid catalyst. The reaction takes place at a temperature of 120-130 °C and yields 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% in 95% yield.

Scientific Research Applications

3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. In particular, it has been used in the synthesis of various pharmaceuticals and agrochemicals. For example, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% has been used in the synthesis of an antifungal agent, and in the synthesis of an anti-inflammatory agent. Additionally, 3-(2-Formylthiophen-4-yl)-2-methylbenzoic acid, 95% has been used in the synthesis of a compound that has potential applications in the treatment of Alzheimer’s disease.